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Compound of Interest

Compound Name: Quinine Di-N-oxide
CAS No.: 101655-92-9
Cat. No.: B1141184
Get Quote
. J

Executive Summary & Core Directive

Objective: This guide provides a definitive technical analysis of Quinine Di-N-oxide (Quinine
1,1'-dioxide), distinguishing it from the more common mono-N-oxide metabolites. It details the
structural implications of dual nitrogen oxidation and outlines a robust synthetic protocol for
exhaustive oxidation.

Target Audience: Synthetic organic chemists, medicinal chemists, and metabolic researchers
requiring high-purity standards for metabolite identification or prodrug development.

Chemical Structure and Properties

Quinine (

) contains two distinct nitrogen centers with vastly different electronic environments.
Understanding these differences is critical for controlling the oxidation regioselectivity.

Nitrogen Centers
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The Di-N-oxide Structure

The Quinine 1,1'-dioxide is the product of exhaustive oxidation where both nitrogen atoms bear
an oxygen atom.

o Stereochemistry: The oxidation at the N1 (quinuclidine) center creates a new chiral center
(though often fixed by the cage structure), typically forming the N-oxide trans to the C9-C8
bond due to steric approach control.

» Electronic State: The molecule exists as a bis-zwitterion. The N1-oxide is a rigid dipole, while
the N1'-oxide involves a dipole delocalized into the quinoline ring, significantly altering the
UV absorption profile.

Synthetic Methodology

The synthesis of Quinine Di-N-oxide requires a stepwise or forcing approach to overcome the
low reactivity of the quinoline nitrogen. While the mono-N-oxide (N1) forms spontaneously
under mild conditions, the di-N-oxide requires activation.
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Reaction Mechanism & Pathway

The reaction proceeds via electrophilic attack of the peracid oxygen on the nitrogen lone pair.

————————————————————————————————

Reactivity Hierarchy

N1 (Aliphatic) oxidizes first.
N1' (Aromatic) requires excess oxidant.

1.0 eq m-CPBA Excess m-CPBA
0°C, DCM Quinine 1-oxide Reflux or 24h RT

Quinine (Fast, Kinetic Control) > (Major Intermediate) (Slow, Thermodynamic Drive) > Quinine 1,1'-dioxide

(C20H24N202) CAS: 109906-48-1 (Target Product)

Click to download full resolution via product page

Figure 1: Stepwise oxidation pathway from Quinine to Quinine 1,1'-dioxide.

Experimental Protocol: Exhaustive Oxidation

Reagents:

Quinine (Free base, anhydrous)

meta-Chloroperoxybenzoic acid (m-CPBA), 77% max purity (commercial grade often
contains water/acid)

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (
) sat.[1] solution
Protocol Steps:

o Preparation: Dissolve Quinine (1.0 eq, 3.08 mmol, 1.0 g) in anhydrous DCM (20 mL). Cool to
0°C in an ice bath.
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e Primary Oxidation (N1): Add m-CPBA (1.1 eq) portion-wise over 15 minutes. Stir at 0°C for 1
hour.

o Checkpoint: TLC (MeOH/DCM 1:9) will show consumption of starting material and
appearance of a polar spot (Quinine 1-oxide).

e Secondary Oxidation (N1): Add a second portion of m-CPBA (1.5 - 2.0 eq). Remove the ice
bath and allow the reaction to warm to room temperature.

o Note: For complete conversion, reflux (40°C) may be required for 12-24 hours. Monitor the
disappearance of the Mono-oxide spot.

e Work-up (Critical):
o Quench the reaction with 10%

(to destroy excess peroxide).

o Wash the organic layer vigorously with Sat.

(3x) to remove m-chlorobenzoic acid byproduct.

o Challenge: The Di-N-oxide is highly polar and water-soluble. Do not discard the aqueous
phase without checking. If the product is not in the DCM layer, saturate the aqueous layer
with NaCl and extract with Chloroform/Isopropanol (3:1).

 Purification: Flash chromatography on neutral alumina (Silica may cause deoxygenation or
streaking). Eluent: DCM -> 10% MeOH/DCM.

Characterization & Validation

To validate the synthesis of the Di-N-oxide, you must confirm the oxidation state of both
nitrogens.

NMR Diagnostic Signals

Oxidation induces a significant downfield shift (deshielding) of the protons on the carbons
adjacent to the nitrogen (
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Mass Spectrometry

e Quinine (M): m/z 325

e Mono-N-oxide: m/z 341

e Di-N-oxide: m/z 357

e Fragmentation: The Di-N-oxide will show sequential losses of oxygen (M-16 and M-32) in

MS/MS modes.

Workflow Visualization
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Figure 2: Experimental workflow for the exhaustive oxidation of Quinine.

References

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1141184/docs?utm_src=pdf-body-img#technical-guide-quinine-di-n-oxide-structural-elucidation-and-synthetic-pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Quinine N-oxide (Mono)

o Mujahidin, D. et al. (2011). "Synthesis of quinine-N-oxide." Jurnal Penelitian Teh dan Kina.

o Note: This paper details the selective N1 oxidation using Ozone, establishing the baseline
for mono-oxid

Quinine 1'-oxide (Quinoline N-oxide)

o Axios Research.[2] "Quinine 1'-Oxide Reference Standard (CAS 54821-44-2)."[3][4][5][6]

o Note: Confirms the existence and distinct CAS for the arom

General Mechanism of Amine Oxidation

o Master Organic Chemistry. "m-CPBA (meta-chloroperoxybenzoic acid) — Reagent Guide."

Metabolic Context

o Sanchez-Viesca, F. & Gémez, R. (2022).[7] "The Mechanism of the Oxido-degradation of
the Cinchona Alkaloids." American Journal of Chemistry.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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